ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate

• Molecular Formula: C23H18N2O4S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: ethyl 4-cyano-3-methyl-5-(9H-xanthene-9-carbonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C23H18N2O4S/c1-3-28-23(27)20-13(2)16(12-24)22(30-20)25-21(26)19-14-8-4-6-10-17(14)29-18-11-7-5-9-15(18)19/h4-11,19H,3H2,1-2H3,(H,25,26)
• InChI Key: LKKJGGUHRIGEMY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24)C#N)C

Description

Ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been found to possess a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate is not fully understood. However, studies have suggested that the compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. The anti-inflammatory activity of the compound is thought to be due to its ability to inhibit the production of pro-inflammatory cytokines. The anti-microbial activity of the compound is believed to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
Ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-microbial properties, the compound has been found to possess antioxidant activity. It has also been shown to inhibit the activity of certain enzymes involved in cholesterol synthesis, making it a potential candidate for the treatment of hypercholesterolemia.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate is its broad range of biological activities, making it a promising candidate for drug development. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to determine its potential toxicity.

Future Directions

There are several future directions for the study of ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate. One area of research could be the development of more water-soluble derivatives of the compound to improve its bioavailability. Another direction could be the investigation of the compound's potential as a treatment for hypercholesterolemia. Additionally, further studies are needed to determine the potential toxicity of the compound and to identify any potential drug interactions. Finally, the compound could be further explored as a potential treatment for other diseases, such as diabetes and Alzheimer's disease.
In conclusion, ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate is a promising compound with a range of biological activities. Its potential as a drug candidate makes it an important area of research for the development of new treatments for various diseases. Further studies are needed to fully understand the mechanism of action of the compound and to identify any potential limitations or toxicity.

Synthesis Methods

The synthesis of ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate involves a multi-step process that starts with the reaction of 2-acetylthiophene with ethyl cyanoacetate in the presence of sodium ethoxide. This is followed by the reaction of the resulting product with 9H-xanthene-9-carbonyl chloride in the presence of triethylamine. The final product is obtained by the reaction of the intermediate product with methylamine hydrochloride.

Scientific Research Applications

Ethyl 4-cyano-3-methyl-5-[(9H-xanthen-9-ylcarbonyl)amino]thiophene-2-carboxylate has been extensively studied for its potential as a drug candidate. It has been found to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to possess potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, the compound has shown promising anti-microbial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).